Cas no 1603074-84-5 (3-amino-1-(2,6-dimethoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one
• CAS No: 1603074-84-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6231762
• PubChem ID: 116811458
• Update Time: 2025-06-13

3-amino-1-(2,6-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one
• 1603074-84-5
• EN300-1857886

• Inchi： 1S/C11H15NO3/c1-14-9-4-3-5-10(15-2)11(9)8(13)6-7-12/h3-5H,6-7,12H2,1-2H3
• InChI Key： PRJDFZIMJVEMFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(CCN)=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one

Comprehensive Overview of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one (CAS No. 1603074-84-5)

The compound 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one (CAS No. 1603074-84-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 2,6-dimethoxyphenyl moiety and the propan-1-one backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one is its versatility. The presence of the amino group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for developing compounds with enhanced bioavailability or specific target interactions. As the demand for custom synthesis and high-purity intermediates rises, this compound has become a focal point for laboratories and manufacturers.

In recent years, the scientific community has been particularly interested in the role of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one in neuropharmacology. Its structural similarity to certain neuroactive compounds has prompted studies into its potential effects on neurotransmitter systems. While research is still in preliminary stages, the compound's pharmacokinetic properties and metabolic stability are under investigation, aligning with the broader trend of optimizing drug candidates for central nervous system (CNS) targets.

From a synthetic chemistry perspective, the 2,6-dimethoxyphenyl group in 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one offers steric and electronic advantages. This moiety is known to influence the reactivity and stability of the molecule, making it a valuable building block for heterocyclic synthesis. Chemists are exploring its use in constructing benzofuran and indole derivatives, which are prevalent in many FDA-approved drugs.

The compound's CAS No. 1603074-84-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Common queries include "synthesis of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one" and "applications of 1603074-84-5," indicating a strong demand for technical information. Additionally, its potential as a fluorescence probe or ligand in catalysis has sparked discussions in online forums and research publications.

Environmental and safety considerations are also critical when working with 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles when synthesizing or scaling up production, aligning with global efforts to reduce chemical waste and improve sustainable practices.

In summary, 3-amino-1-(2,6-dimethoxyphenyl)propan-1-one (CAS No. 1603074-84-5) is a multifaceted compound with promising applications across multiple disciplines. Its structural features, combined with its synthetic flexibility, position it as a key player in advancing medicinal chemistry and material science. As research continues to uncover its potential, this compound is likely to remain a topic of interest for scientists and industry professionals alike.